Cas no 868759-30-2 (methyl 4-(4-fluorophenyl)-2-hydroxybutanoate)

• Product Name: methyl 4-(4-fluorophenyl)-2-hydroxybutanoate
• CAS No: 868759-30-2
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5840054
• PubChem ID: 67031210
• Update Time: 2025-06-08

methyl 4-(4-fluorophenyl)-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-fluoro-α-hydroxy-, methyl ester
• methyl 4-(4-fluorophenyl)-2-hydroxybutanoate

• Inchi： 1S/C11H13FO3/c1-15-11(14)10(13)7-4-8-2-5-9(12)6-3-8/h2-3,5-6,10,13H,4,7H2,1H3
• InChI Key： JOEJKBHSCKKBTN-UHFFFAOYSA-N
• SMILES： C1(CCC(O)C(OC)=O)=CC=C(F)C=C1

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±32.0 °C(Predicted)
• pka: 12.89±0.20(Predicted)

Additional information on methyl 4-(4-fluorophenyl)-2-hydroxybutanoate

Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate (CAS No. 868759-30-2): A Comprehensive Overview in Modern Chemical Research

Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate, a compound with the chemical identifier CAS No. 868759-30-2, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a fluorophenyl moiety and a hydroxybutanoate backbone, presents an intriguing framework for further exploration in drug discovery and material science.

The molecular structure of Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate consists of a four-carbon chain terminated with a hydroxyl group, attached to a benzene ring substituted with a fluorine atom at the para position. This specific arrangement imparts distinct physicochemical properties, making it a valuable candidate for various synthetic and biological studies. The presence of the fluorine atom in the aromatic ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced binding affinity and resistance to enzymatic degradation. The fluorophenyl group in Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate aligns well with this trend, offering potential benefits in the development of novel therapeutic agents. Studies have demonstrated that fluorine substitution can modulate the pharmacokinetic profile of molecules, leading to improved bioavailability and prolonged efficacy.

The hydroxybutanoate moiety in this compound also plays a crucial role in its biological activity. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, which is essential for the interaction of small molecules with biological targets. This feature makes Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate a promising scaffold for designing molecules that can effectively interact with proteins and enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies using Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate have revealed its potential as an inhibitor of various enzymes involved in inflammatory pathways. These findings suggest that the compound may have therapeutic applications in conditions such as arthritis and autoimmune diseases.

The synthesis of Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate involves multi-step organic reactions, including condensation, reduction, and functional group transformations. The use of advanced synthetic techniques has allowed for the efficient preparation of this compound in high yields and purity. Such synthetic methodologies are crucial for ensuring that subsequent biological evaluations are conducted on material of the highest quality.

In addition to its pharmaceutical potential, Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate has shown promise in material science applications. The unique combination of lipophilicity and hydrophilicity provided by its structure makes it an excellent candidate for use in drug delivery systems. Researchers are exploring its use as a component in lipid-based nanoparticles, which can enhance the targeted delivery of therapeutic agents.

The impact of fluorine substitution on the electronic properties of organic molecules is another area of active research. In Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate, the electron-withdrawing nature of the fluorine atom can influence the reactivity and stability of adjacent functional groups. This property is being exploited to design molecules with specific electronic characteristics, which can be tailored for applications in organic electronics and photovoltaics.

Epidemiological studies have also highlighted the importance of fluorinated compounds in modern medicine. The widespread use of fluorochemicals in imaging agents and antiviral drugs underscores their therapeutic value. Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate, with its unique structural features, could contribute to this growing arsenal by serving as a building block for novel fluorinated pharmaceuticals.

The environmental impact of fluorinated compounds is another consideration that researchers are addressing through green chemistry principles. Efforts are underway to develop synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of compounds like Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate is both efficient and environmentally responsible.

In conclusion, Methyl 4-(4-fluorophenyl)-2-hydroxybutanoate (CAS No. 868759-30-2) represents a fascinating compound with diverse applications across chemical research fields. Its structural features, particularly the presence of a fluorophenyl group and a hydroxybutanoate backbone, make it a valuable scaffold for drug discovery and material science innovations. As research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is set to expand further.